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Compound of Interest

Compound Name: Indican

Cat. No.: B1671873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indican, a colorless and water-soluble organic compound, is a significant glycoside naturally

occurring in plants of the Indigofera genus.[1][2][3] It serves as a crucial precursor to the

historic and industrially important indigo dye.[2][4] Chemically, indican is composed of a β-D-

glucose moiety linked to an indoxyl aglycone. Beyond its role in dye production, indican has

garnered considerable attention in the medical field as a biomarker for intestinal dysbiosis and

protein malabsorption. This guide provides a comprehensive overview of the chemical

structure, properties, and biological significance of indican, along with detailed experimental

protocols for its analysis.

Chemical Structure
Indican, systematically named (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-[(1H-indol-3-

yl)oxy]oxane-3,4,5-triol, is an O-glycoside. The structure consists of an indoxyl molecule

attached to a glucose molecule via a β-glycosidic bond.
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Identifier Value

IUPAC Name
(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(1H-

indol-3-yloxy)oxane-3,4,5-triol

CAS Number 487-60-5

Chemical Formula C₁₄H₁₇NO₆

SMILES Code
O[C@@H]1--INVALID-LINK--O--INVALID-LINK-

---INVALID-LINK--[C@H]1O

InChI Key XVARCVCWNFACQC-RKQHYHRCSA-N

Physicochemical Properties
Indican is a colorless solid that is soluble in water. Its properties can vary depending on its

hydration state.

Property Value

Molar Mass 295.291 g·mol⁻¹

Exact Mass 295.1056 u

Appearance Colorless solid

Melting Point 178 to 180 °C (decomposes) (anhydrous)

57-58 °C (trihydrate)

101 °C (hemihydrate)

Solubility

Soluble in water, methanol, alcohol, acetone.

Slightly soluble in ether, benzene, chloroform,

ethyl acetate, carbon disulfide.

Optical Rotation [α]D¹⁵ -66° (c = 2)

Biological Significance and Metabolism
Biosynthesis in Plants
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In plants, indican is a secondary metabolite derived from the shikimate pathway. The

biosynthesis begins with indole-3-glycerol-phosphate, which is converted to indole.

Dioxygenase enzymes then convert indole to indoxyl, which subsequently undergoes

glycosylation by indican synthase to form indican.
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Plant Biosynthesis of Indican

Indole-3-glycerol-phosphate IndoleTryptophan synthase α subunit IndoxylDioxygenase Indican

Indican synthase
(UDP-glucose)
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Human Metabolism of Tryptophan to Indican
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Sulfation

Excreted in Urine

Transport to Kidneys
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Hydrolysis of Indican to Indigo Dye

Indican Indoxyl + β-D-Glucose

Hydrolysis
(β-glucosidase) Indigo Dye

Oxidation
(Atmospheric Oxygen)
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Workflow for Colorimetric Indican Assay
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Add 50 µL Urine to Well
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Add 10 µL Reagent B
Mix
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Read OD at 480 nm (ODs)

Add 10 µL Standard
Mix

Incubate 5 min

Read OD at 480 nm (ODstd)

Calculate Indican Concentration

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1671873?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Indican
https://www.medkoo.com/products/17500
https://www.bionity.com/en/encyclopedia/Indican.html
https://en.wikipedia.org/wiki/Indigo_dye
https://www.benchchem.com/product/b1671873#chemical-structure-and-properties-of-indican
https://www.benchchem.com/product/b1671873#chemical-structure-and-properties-of-indican
https://www.benchchem.com/product/b1671873#chemical-structure-and-properties-of-indican
https://www.benchchem.com/product/b1671873#chemical-structure-and-properties-of-indican
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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